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Compound of Interest

Compound Name: 5,6-Dimethoxy-1-indanone

Cat. No.: B192829 Get Quote

This guide provides an in-depth overview of the spectroscopic data for 5,6-Dimethoxy-1-
indanone (CAS No: 2107-69-9), a key intermediate in various synthetic applications.[1][2] The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, along with the experimental protocols for these analytical techniques.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Structure and Properties
IUPAC Name: 5,6-dimethoxy-2,3-dihydroinden-1-one[3]

Molecular Formula: C₁₁H₁₂O₃[2][3][4]

Molecular Weight: 192.21 g/mol [3][4]

Appearance: Solid[5]

Melting Point: 118-120 °C[5]

Spectroscopic Data
The structural elucidation of 5,6-Dimethoxy-1-indanone is corroborated by the following

spectroscopic data.
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NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound.[6]

Table 1: ¹H NMR Spectroscopic Data of 5,6-Dimethoxy-1-indanone[7]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.15 s 1H Ar-H

6.89 s 1H Ar-H

3.91 s 3H -OCH₃

3.87 s 3H -OCH₃

2.99 t 2H -CH₂-

2.64 t 2H -CH₂-

Table 2: ¹³C NMR Spectroscopic Data of 5,6-Dimethoxy-1-indanone[8]
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Chemical Shift (δ) ppm Assignment

205.5 C=O

155.8 Ar-C

149.3 Ar-C

148.1 Ar-C

126.3 Ar-C

107.1 Ar-CH

104.5 Ar-CH

56.2 -OCH₃

56.1 -OCH₃

36.5 -CH₂-

25.8 -CH₂-

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[9][10]

Table 3: IR Absorption Bands of 5,6-Dimethoxy-1-indanone[4][11]
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Wavenumber (cm⁻¹) Intensity Assignment

2965 Medium C-H stretch (aliphatic)

1695 Strong C=O stretch (ketone)

1605 Strong C=C stretch (aromatic)

1495 Strong C=C stretch (aromatic)

1265 Strong C-O stretch (ether)

1215 Strong C-O stretch (ether)

1115 Strong C-O stretch (ether)

865 Strong C-H bend (aromatic)

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

[12][13]

Table 4: Mass Spectrometry Data for 5,6-Dimethoxy-1-indanone[3][14]

m/z Relative Intensity (%) Assignment

192 100 [M]⁺ (Molecular Ion)

177 80 [M-CH₃]⁺

149 40 [M-CH₃-CO]⁺

121 30 [M-CH₃-CO-CO]⁺

107 25

77 20 [C₆H₅]⁺

Experimental Protocols
The following are general protocols for obtaining the spectroscopic data presented above.
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NMR Spectroscopy
Sample Preparation: For ¹H NMR, dissolve 5-25 mg of 5,6-Dimethoxy-1-indanone in

approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[6][15] For ¹³C NMR, a more

concentrated solution of 50-100 mg may be required.[16] Ensure the sample is fully

dissolved.

Filtration: Filter the solution through a pipette with a small plug of glass wool to remove any

particulate matter.[15]

Transfer: Transfer the filtered solution into a clean, dry 5 mm NMR tube.[6]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane

(TMS), for chemical shift referencing.[16][17]

Data Acquisition: Place the NMR tube in the spectrometer. The instrument is then locked

onto the deuterium signal of the solvent, shimmed to optimize the magnetic field

homogeneity, and the probe is tuned.[6] The desired NMR experiment (e.g., ¹H, ¹³C) is then

run.

Infrared (IR) Spectroscopy
Sample Preparation (Thin Solid Film): Dissolve a small amount (approx. 50 mg) of 5,6-
Dimethoxy-1-indanone in a few drops of a volatile solvent like methylene chloride or

acetone.[18]

Film Deposition: Place a drop of the solution onto a clean, dry salt plate (e.g., NaCl or KBr).

[10][18] Allow the solvent to evaporate, leaving a thin solid film of the compound on the plate.

[18]

Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and

acquire the spectrum.[18] If the signal is too weak, add another drop of the solution and re-

run the spectrum. If the signal is too strong, dilute the original solution and prepare a new

film.[18]

Cleaning: After analysis, clean the salt plates with a dry solvent (e.g., acetone) and return

them to a desiccator.[18]
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Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: Introduce a small amount of the solid 5,6-Dimethoxy-1-indanone
sample into the ion source of the mass spectrometer.[19] The sample is then vaporized by

heating in a vacuum.[20]

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV), causing the ejection of an electron and the formation of a molecular ion

([M]⁺).[12][20][21]

Fragmentation: The high energy of the ionization process often causes the molecular ion to

fragment into smaller, characteristic ions.[20]

Analysis: The ions are accelerated and separated by a mass analyzer based on their mass-

to-charge (m/z) ratio.[19][20]

Detection: A detector measures the abundance of each ion, and the data is plotted as a

mass spectrum, showing the relative intensity of each ion.[12]

Workflow Visualization
The general workflow for the spectroscopic analysis of a chemical compound is illustrated

below.
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Caption: General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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